Cas no 1367799-39-0 (3-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 3-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine
• CAS No: 1367799-39-0
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD22039256
• CID: 4593835
• PubChem ID: 82394706
• Update Time: 2025-10-29

3-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine

• MDL： MFCD22039256
• Inchi： 1S/C8H7BrN2/c1-11-5-7(9)6-4-10-3-2-8(6)11/h2-5H,1H3
• InChI Key： OPNFWGXOYCVWII-UHFFFAOYSA-N
• SMILES： C1=NC=CC2N(C)C=C(Br)C1=2

Additional information on 3-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine

Professional Introduction to 3-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine (CAS No. 1367799-39-0)

3-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine, with the CAS number 1367799-39-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a fused pyrrole and pyridine ring system, has garnered considerable attention due to its unique structural properties and potential applications in drug development.

The compound belongs to the class of nitrogen-containing heterocycles, which are widely recognized for their role in the synthesis of biologically active molecules. The presence of both bromine and methyl substituents in its structure enhances its reactivity, making it a valuable intermediate in organic synthesis. Specifically, the bromo group provides a handle for further functionalization via cross-coupling reactions, while the methyl group influences the electronic properties of the molecule.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine. Researchers have been investigating its role in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The fused ring system of this compound is particularly noteworthy, as it mimics the scaffold of several natural products known for their biological activity.

One of the most compelling aspects of 3-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine is its utility in medicinal chemistry as a building block for more complex molecules. The bromine substituent allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing diverse and intricate molecular architectures. These reactions have enabled the synthesis of novel derivatives with enhanced pharmacological properties.

Recent studies have highlighted the compound's potential in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, small molecules like 3-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine can modulate these pathways and potentially lead to therapeutic interventions. Preliminary findings suggest that derivatives of this compound exhibit promising inhibitory activity against certain kinases.

The structural motif of 3-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine also finds relevance in the field of neurology. The pyrrolopyridine scaffold is reminiscent of several known bioactive compounds that interact with central nervous system receptors. This has prompted investigations into whether this compound or its derivatives could serve as leads for developing new treatments for neurological disorders. The ability to modify both the bromo and methyl groups offers a versatile platform for generating libraries of compounds for high-throughput screening.

In addition to its applications in drug discovery, 3-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine has shown promise in materials science. Its electron-deficient nature makes it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and organic photovoltaics. The compound's ability to participate in π-stacking interactions also makes it suitable for designing supramolecular assemblies with potential applications in nanotechnology.

The synthesis of 3-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions followed by halogenation and alkylation steps. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce larger quantities of the compound for research purposes.

The pharmacokinetic properties of derivatives derived from 3-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine are also subjects of ongoing research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is crucial for optimizing their therapeutic potential. Computational modeling techniques have been employed to predict pharmacokinetic profiles before experimental validation, streamlining the drug discovery process.

In conclusion, 3-bromo-1-methyl-1H-pyrrolo[3,2-c]pyridine (CAS No. 1367799-39-0) is a versatile and multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in pharmaceutical research, offering opportunities for developing novel therapeutics targeting various diseases. Furthermore, its potential applications in materials science underscore its broad utility beyond traditional medicinal chemistry applications.